2-(2-Nitro-4-trifluoromethylphenoxy)isobutyraldehyde

• Molecular Formula: C11H10F3NO4
• Molecular Weight: 277.20 g/mol
• IUPAC Name: 2-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]propanal
• InChI: InChI=1S/C11H10F3NO4/c1-10(2,6-16)19-9-4-3-7(11(12,13)14)5-8(9)15(17)18/h3-6H,1-2H3
• InChI Key: NPJOEZALOGQJPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)OC1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]

Description

2-(2-Nitro-4-trifluoromethylphenoxy)isobutyraldehyde is a useful research compound. Its molecular formula is C11H10F3NO4 and its molecular weight is 277.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 10 g of 2-nitro-4-trifluoromethylphenol, 8.0 g of anhydrous calcium carbonate and 30 ml of N,N-dimethylformamide was added dropwise a solution of 8.8 g of 2-bromoisobutyraldehyde in 23 ml of N,N-dimethylformamide and the mixture was stirred at room temperature for 4 days. The reaction mixture was then poured in ice-water and extracted with toluene. The organic layer was washed with 0.5 N aqueous sodium hydroxide solution and water in that order and dried over anhydrous magnesium sulfate and the solvent was distilled off. The residue was chromatographed on a silica gel column and elution was carried out with hexane-ethyl acetate (3:1). The Crystals from the eluate were recrystallized from 15 ml of hexane twice to give 4.428 g of 2-(2-nitro-4-trifluoromethylphenoxy)isobutyraldehyde.